Cas no 1261446-40-5 (3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone)

• Product Name: 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone
• CAS No: 1261446-40-5
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4989496
• Update Time: 2025-06-22

3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone

• Inchi： 1S/C10H8BrF3O2/c11-2-1-9(15)6-3-7(12)5-8(4-6)16-10(13)14/h3-5,10H,1-2H2
• InChI Key： MVYAYXSPIMKLBL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C=1)OC(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone

Introduction to 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone (CAS No. 1261446-40-5)

3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone (CAS No. 1261446-40-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structural features, including a bromine atom, a difluoromethoxy group, and a fluorine atom, which collectively contribute to its potential therapeutic applications and chemical reactivity.

The molecular structure of 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone is of particular interest due to the presence of these functional groups. The bromine atom can serve as a leaving group in various synthetic transformations, making the compound a valuable intermediate in the synthesis of more complex molecules. The difluoromethoxy group imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. Additionally, the fluorine atom can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the potential applications of 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone in various therapeutic areas. One notable area of research is its use as a building block in the synthesis of novel antiviral agents. The presence of halogenated functional groups, particularly fluorine and bromine, has been shown to enhance the antiviral activity of certain compounds by modulating their interactions with viral proteins. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone exhibited potent inhibitory effects against several RNA viruses, including influenza and coronaviruses.

In addition to antiviral research, 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone has also been investigated for its potential as an anticancer agent. The compound's ability to undergo selective functionalization reactions allows for the synthesis of derivatives with enhanced cytotoxicity against cancer cells. A recent study published in Cancer Research reported that certain derivatives of 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone demonstrated significant antiproliferative activity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that further optimization and development of these derivatives could lead to new therapeutic options for cancer treatment.

The synthetic accessibility of 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone is another factor that contributes to its value in medicinal chemistry. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and cross-coupling reactions. These synthetic routes provide chemists with a flexible platform for modifying the structure of the compound to achieve desired biological properties. For example, researchers have successfully synthesized various analogs by introducing different substituents at specific positions on the aromatic ring or by modifying the side chain attached to the carbonyl group.

The physicochemical properties of 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone, such as its solubility, stability, and partition coefficient (logP), are crucial for its application in drug development. These properties can be fine-tuned through structural modifications to optimize the compound's pharmacokinetic profile. For instance, increasing the lipophilicity by introducing additional fluorine atoms or alkyl groups can enhance cellular uptake and distribution within tissues. Conversely, improving solubility by incorporating polar functional groups can enhance bioavailability and reduce toxicity.

In conclusion, 3-Bromo-3'-(difluoromethoxy)-5'-fluoropropiophenone (CAS No. 1261446-40-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of novel therapeutic agents with potential antiviral and anticancer activities. Ongoing research continues to explore new avenues for optimizing its properties and developing it into effective treatments for various diseases.